Cas no 45470-32-4 (1,3-Dimethylimidazolium)

1,3-Dimethylimidazolium structure
1,3-Dimethylimidazolium structure
Product Name:1,3-Dimethylimidazolium
CAS No:45470-32-4
MF:C5H9N2
MW:97.1383607387543
CID:2692320
PubChem ID:20335
Update Time:2025-04-21

1,3-Dimethylimidazolium Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-1,2-dihydroimidazol-1-ium
    • 1,3-dimethylimidazol-1-ium
    • [dmim]
    • 1,3-DIMETHYLIMIDAZOLIUM
    • CS-0184054
    • CHEBI:61322
    • 1,3-dimethylimidazolenyl carbene
    • 45470-32-4
    • DTXCID2028066
    • AKOS032954361
    • DTXSID1048095
    • Q27131029
    • (dmim)
    • CHEMBL1229272
    • 1,3-dimethyl-1H-imidazol-3-ium
    • 1,3-dimethylimidazolium dimethylphosphite
    • 1,3-Dimethylimidazolium
    • Inchi: 1S/C5H9N2/c1-6-3-4-7(2)5-6/h3-5H,1-2H3/q+1
    • InChI Key: HVVRUQBMAZRKPJ-UHFFFAOYSA-N
    • SMILES: [N+]1(C)C=CN(C)C=1

Computed Properties

  • Exact Mass: 97.076573296Da
  • Monoisotopic Mass: 97.076573296Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 55.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 8.8Ų

1,3-Dimethylimidazolium Production Method

Production Method 1

Reaction Conditions
1.1 10 °C
Reference
Preparation of sulfonate-ionic liquid with low halide content using microreactor
, Korea, , ,

Production Method 2

Reaction Conditions
1.1 20 min, 0 °C; 120 min, 0 °C
Reference
Chloroperoxidase from Caldariomyces fumago is active in the presence of an ionic liquid as co-solvent
Sanfilippo, Claudia; D'Antona, Nicola; Nicolosi, Giovanni, Biotechnology Letters, 2004, 26(23), 1815-1819

Production Method 3

Reaction Conditions
1.1 Solvents: Toluene ;  rt; cooled; 20 - 30 °C; 2 h, rt
Reference
Method for preparing dialkylimidazolium bis(trifluoromethanesulfonyl)imide as electrolyte additive of lithium-ion battery
, China, , ,

Production Method 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt; 24 h, 70 °C
Reference
1H NMR Evaluation of Polar and Nondeuterated Ionic Liquids for Selective Extraction of Cellulose and Xylan from Wheat Bran
Kuroda, Kosuke; Kunimura, Haruhito; Fukaya, Yukinobu; Nakamura, Nobuhumi; Ohno, Hiroyuki, ACS Sustainable Chemistry & Engineering, 2014, 2(9), 2204-2210

Production Method 5

Reaction Conditions
1.1 Solvents: Toluene ;  cooled; 1 h, rt
Reference
Removal of Organic Sulfur from Hydrocarbon Resources Using Ionic Liquids
Mochizuki, Yuuki; Sugawara, Katsuyasu, Energy & Fuels, 2008, 22(5), 3303-3307

Production Method 6

Reaction Conditions
Reference
A simple, efficient and green procedure for Knoevenagel reaction in [MMIm][MSO4] ionic liquid
Santamarta, F.; Verdia, P.; Tojo, E., Catalysis Communications, 2008, 9(8), 1779-1781

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Methanol
Reference
Thiono compounds. 5. Preparation and oxidation of some thiono derivatives of imidazoles
Karkhanis, Dattatraya W.; Field, Lamar, Phosphorus and Sulfur and the Related Elements, 1985, 22(1), 49-57

Production Method 8

Reaction Conditions
1.1 Solvents: Toluene ;  0 °C
Reference
Electrosynthesis and electrochemical characterisation of polypyrrole in 1-hexyl-2,3-dimethylimidazolium tetrafluoroborate and 1,2-dimethylimidazolium methylsulfate. Application to the detection of copper in aqueous solutions
Dieye, El Hadji; Fall, Alioune; Fall, Modou ; Ferreira, Carlos Arthur ; Silveira, Mauro R. S. ; et al, International Journal of Environmental Analytical Chemistry, 2022, 102(17), 5166-5178

Production Method 9

Reaction Conditions
1.1 Solvents: Toluene ;  < 40 °C; 1 h, rt
Reference
Synthesis of salidroside analog 4,4-di(4-hydroxyphenyl)pentyl-β-D-glucopyranoside
, China, , ,

Production Method 10

Reaction Conditions
1.1 Solvents: Toluene ;  0 °C; < 40 °C; 1 h, rt
Reference
Efficient, halide free synthesis of new, low cost ionic liquids: 1,3-dialkylimidazolium salts containing methyl- and ethyl-sulfate anions
Holbrey, John D.; Reichert, W. Matthew; Swatloski, Richard P.; Broker, Grant A.; Pitner, William R.; et al, Green Chemistry, 2002, 4(5), 407-413

Production Method 11

Reaction Conditions
Reference
A mild and efficient procedure for alkenols oxyselenocyclization by using ionic liquids
Kostic, Marina; Verdia, Pedro; Fernandez-Stefanuto, Veronica; Puchta, Ralph ; Tojo, Emilia, Journal of Physical Organic Chemistry, 2019, 32(5),

Production Method 12

Reaction Conditions
1.1 48 h, rt
Reference
Volumetric Properties of Aqueous Ionic-Liquid Solutions at Different Temperatures
Shekaari, Hemayat; Zafarani-Moattar, Mohammed Taghi; Kazempour, Amir; Ghasedi-Khajeh, Zakiyeh, Journal of Chemical & Engineering Data, 2015, 60(6), 1750-1755

Production Method 13

Reaction Conditions
1.1 Solvents: Toluene ;  < 40 °C; 1 h, rt
1.2 Catalysts: Sulfuric acid ,  Water ;  rt → 70 °C
Reference
Alkyl Chain Interaction at the Surface of Room Temperature Ionic Liquids: Systematic Variation of Alkyl Chain Length (R = C1-C4, C8) in both Cation and Anion of [RMIM][R-OSO3] by Sum Frequency Generation and Surface Tension
Santos, Cherry S.; Baldelli, Steven, Journal of Physical Chemistry B, 2009, 113(4), 923-933

Production Method 14

Reaction Conditions
1.1 Solvents: Toluene ;  rt; 2 h, rt
Reference
Study on preparation of room-temperature ionic liquids 1-alkyl-3-methylimidazole methyl sulfate and its electrical conductivity investigation
Yang, Xu-zhao; Wang, Jun; Li, Gang-sen; Zhang, Zhen-zhen, Jingxi Yu Zhuanyong Huaxuepin, 2007, 15(10), 16-18

Production Method 15

Reaction Conditions
Reference
Preparation of quaternary ammonium salt ionic liquid free of halogen ions and Na ions
, China, , ,

Production Method 16

Reaction Conditions
Reference
Preparation of ionic fluids by treatment of amines, phosphines, imidazoles, pyridines, triazoles, and pyrazoles with dialkyl sulfates followed by ion exchange.
, European Patent Organization, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Methanol
Reference
Thiono compounds. 5. Preparation and oxidation of some thiono derivatives of imidazoles
Karkhanis, Dattatraya W.; Field, Lamar, Phosphorus and Sulfur and the Related Elements, 1985, 22(1), 49-57

1,3-Dimethylimidazolium Raw materials

1,3-Dimethylimidazolium Preparation Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd